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Copper (Cu) is an essential micronutrient for most living organisms; however, elevated

concentrations in soil, often stemming from agricultural practices like the use of copper-based

fungicides and industrial activities, can lead to phytotoxicity and pose a significant risk to

ecosystems and human health.[1][2] Remediating copper-contaminated soils is crucial, and

various physical, chemical, and biological methods have been explored.[1] Among the chemical

approaches, chelation-enhanced soil washing has emerged as a highly effective technique for

extracting heavy metals from the soil matrix.[3][4] This process involves the application of a

chelating agent that forms stable, water-soluble complexes with metal ions, thereby increasing

their mobility and facilitating their removal.[5][6]

For decades, ethylenediaminetetraacetic acid (EDTA) has been the benchmark chelating agent

due to its strong metal-binding capacity.[7][8] However, its widespread use is increasingly

scrutinized due to its high persistence in the environment and the potential for groundwater

contamination.[9][10][11] This has spurred the search for effective, yet biodegradable,

alternatives. One of the most promising "green" chelators is ethylenediamine-N,N'-disuccinic

acid (EDDS).[12][13] This guide provides an in-depth comparative analysis of EDTA and EDDS
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for the chelation of copper in soil, offering experimental data and protocols to aid researchers in

making informed decisions for their soil remediation studies.

A Tale of Two Chelators: Chemical and Structural
Properties
Understanding the fundamental chemical and physical properties of EDTA and EDDS is key to

appreciating their behavior in soil systems.

Ethylenediaminetetraacetic acid (EDTA) is a synthetic aminopolycarboxylic acid first described

in 1935.[14] It is a hexadentate ligand, meaning it has six sites (four carboxylate groups and

two nitrogen atoms) that can bind to a single metal ion, forming a very stable, cage-like

structure.[15][16] This strong binding affinity applies to a wide range of metal ions, including

copper.[14]

Ethylenediamine-N,N'-disuccinic acid (EDDS) is also an aminopolycarboxylic acid and a

structural isomer of EDTA.[17][18] It exists in three stereoisomeric forms: (S,S), (R,R), and

meso (R,S).[18] The (S,S)-isomer is of particular interest as it is readily biodegradable.[13][18]

Like EDTA, EDDS is a hexadentate chelating agent.[17]

Property EDTA EDDS

Chemical Formula C₁₀H₁₆N₂O₈[7] C₁₀H₁₆N₂O₈[17][18]

Molar Mass 292.24 g/mol [7] 292.24 g/mol [17][18]

Appearance White, crystalline powder[7] Colorless solid[18]

Solubility in Water
Slightly soluble (acid form),

salts are soluble[7][14]

Slightly soluble (acid form),

salts are highly soluble[17]

pKa Values
0, 1.5, 2.0, 2.66, 6.16,

10.24[14]
2.4, 3.9, 6.8, 9.8[17]

Below are the visualizations of the copper complexes with both EDTA and EDDS.

Caption: Structure of a Copper-EDTA complex.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://www.jove.com/science-education/v/14572/edta-chemistry-and-properties
https://www.brainkart.com/article/Chemistry-and-Properties-of-EDTA_29663/
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://www.drugfuture.com/chemdata/edds.html
https://en.wikipedia.org/wiki/EDDS
https://en.wikipedia.org/wiki/EDDS
https://grokipedia.com/page/EDDS
https://en.wikipedia.org/wiki/EDDS
https://www.drugfuture.com/chemdata/edds.html
https://chemtoll.co.za/edta-everything-you-need-to-know-about-it-and-more/
https://www.drugfuture.com/chemdata/edds.html
https://en.wikipedia.org/wiki/EDDS
https://chemtoll.co.za/edta-everything-you-need-to-know-about-it-and-more/
https://www.drugfuture.com/chemdata/edds.html
https://en.wikipedia.org/wiki/EDDS
https://chemtoll.co.za/edta-everything-you-need-to-know-about-it-and-more/
https://en.wikipedia.org/wiki/EDDS
https://chemtoll.co.za/edta-everything-you-need-to-know-about-it-and-more/
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://www.drugfuture.com/chemdata/edds.html
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://www.drugfuture.com/chemdata/edds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14173182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Structure of a Copper-EDDS complex.

Comparative Analysis of Copper Chelation Efficacy
Several studies have demonstrated that both EDTA and EDDS are effective at mobilizing

copper from contaminated soils.[9][19] However, their performance can vary depending on soil

properties such as pH and organic matter content.

A study comparing the two chelators for enhancing copper uptake by Brassica napus L. found

that EDDS was more effective than EDTA at increasing the concentration of copper in the plant

shoots.[19] Another comparative study highlighted that EDDS exhibited superior overall

performance in heavy metal removal when also considering environmental friendliness.[12][20]

In some instances, the metal uptake by plants was higher in EDDS-treated soils compared to

those treated with EDTA.[9]

The following table summarizes data from a hypothetical comparative study, illustrating the

percentage of copper extracted from a contaminated soil sample under controlled laboratory

conditions.

Chelating Agent
Concentration
(mmol/kg)

Soil pH
Copper Extraction
(%)

EDTA 5 6.5 75

EDTA 10 6.5 85

EDDS 5 6.5 78

EDDS 10 6.5 88

EDTA 5 8.0 60

EDDS 5 8.0 65

This table is a representative summary based on trends observed in the literature and is for

illustrative purposes.
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Environmental Fate and Biodegradability: A Critical
Distinction
The most significant difference between EDTA and EDDS lies in their environmental

persistence.

EDTA is known for its low biodegradability, which leads to its accumulation in the environment.

[11][21] The persistence of EDTA and its metal complexes can lead to the undesirable

mobilization of heavy metals in soil and their potential leaching into groundwater, posing a long-

term environmental risk.[9][10] The estimated half-life of EDTA in soil can be very long, with

one study noting a minimum observed effect half-life of 36 days, and for higher doses, no

decrease was observed over a 40-day period.[9]

EDDS, particularly the [S,S] isomer, is readily biodegradable.[13][18][21][22] This means that

after its application for soil remediation, it is broken down by soil microorganisms into harmless

substances.[21] This rapid degradation minimizes the risk of long-term metal mobilization and

groundwater contamination.[10][23] Studies have shown that EDDS can achieve over 80%

degradation within 28 days.[13][21] The half-life of EDDS in soil is significantly shorter than that

of EDTA, with estimates ranging from 3.8 to 7.5 days depending on the applied dose.[9] This

makes EDDS a much more environmentally friendly alternative for soil remediation.[12][20]

Experimental Protocol: A Comparative Soil Washing
Experiment
This protocol outlines a laboratory-scale experiment to compare the efficiency of EDTA and

EDDS in extracting copper from a contaminated soil sample.

Materials and Reagents
Copper-contaminated soil, air-dried and sieved (<2 mm)

Ethylenediaminetetraacetic acid (EDTA) disodium salt

[S,S]-Ethylenediamine-N,N'-disuccinic acid (EDDS) trisodium salt

Deionized water
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Nitric acid (for analysis)

Centrifuge and centrifuge tubes (50 mL)

Shaker

pH meter

Atomic Absorption Spectrophotometer (AAS) or Inductively Coupled Plasma-Optical

Emission Spectrometry (ICP-OES) for copper analysis

Experimental Procedure
Preparation of Chelator Solutions: Prepare 0.05 M stock solutions of both EDTA and EDDS

in deionized water. Adjust the pH of the solutions to a desired value (e.g., 7.0) using a pH

meter.

Soil Washing:

Weigh 5 g of the sieved, contaminated soil into a series of 50 mL centrifuge tubes.

Add 25 mL of the EDTA solution to one set of tubes and 25 mL of the EDDS solution to

another set. This creates a 1:5 soil-to-solution ratio.

Include a control set with 25 mL of deionized water.

Cap the tubes and place them on a shaker. Agitate at a constant speed (e.g., 150 rpm) for

a specified time (e.g., 24 hours) at room temperature.

Separation:

After shaking, centrifuge the tubes at a high speed (e.g., 4000 rpm) for 20 minutes to

separate the soil from the liquid phase (leachate).

Analysis:

Carefully decant the supernatant (leachate) and filter it through a 0.45 µm filter.

Acidify the filtered leachate with nitric acid.
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Analyze the copper concentration in the leachate using AAS or ICP-OES.

The remaining soil can be air-dried, weighed, and digested with a strong acid mixture

(e.g., aqua regia) to determine the residual copper concentration.

Calculation of Extraction Efficiency:

Calculate the percentage of copper extracted using the following formula: Extraction

Efficiency (%) = (Concentration of Cu in leachate × Volume of leachate) / (Initial

concentration of Cu in soil × Mass of soil) × 100
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Caption: Workflow for the comparative soil washing experiment.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b14173182/docs?utm_src=pdf-body-img#introduction-the-challenge-of-copper-contamination-and-the-role-of-chelation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14173182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The choice between EDTA and EDDS for the chelation of copper in soil involves a trade-off

between efficacy and environmental impact. While both are effective chelating agents, EDTA's

persistence in the environment is a significant drawback.[9][10][11] In contrast, EDDS offers

comparable, and in some cases superior, copper mobilization capabilities with the crucial

advantage of being readily biodegradable.[9][12][13][21] For researchers and professionals in

the field of soil remediation, the use of EDDS, particularly the [S,S]-isomer, represents a more

sustainable and environmentally responsible approach to managing copper-contaminated

sites. While the higher cost of EDDS may be a consideration, the long-term environmental

benefits and reduced risk of secondary pollution make it a compelling alternative to EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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